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Compound of Interest

Compound Name: N-Boc-3-aminophenylacetic Acid

Cat. No.: B053512

Essential Safety and Handling Guide for N-Boc-
3-aminophenylacetic Acid

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for handling N-Boc-3-aminophenylacetic Acid in a laboratory setting.
Adherence to these guidelines is crucial for ensuring the safety of researchers, scientists, and
drug development professionals.

Chemical Identifier:

Compound Name N-Boc-3-aminophenylacetic Acid
CAS Number 123036-51-1

Molecular Formula C13H17NO4

Molecular Weight 251.28

Physical Form Light brown to brown powder or crystals

Hazard Identification and Personal Protective
Equipment (PPE)
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N-Boc-3-aminophenylacetic Acid is classified as a hazardous substance that can cause skin

irritation, serious eye irritation, and may cause respiratory irritation. Appropriate personal

protective equipment is mandatory to minimize exposure.

Required Personal Protective Equipment:

Protection Type

Specific
Recommendations

Standard Reference

Eye and Face Protection

Wear chemical safety goggles

or a face shield.

OSHA 29 CFR 1910.133/EN
166

Skin Protection

Wear impervious gloves (e.g.,
Nitrile rubber) and a lab coat or

protective suit.

General Laboratory Practice

Respiratory Protection

Use a NIOSH-approved N95
dust mask or a higher-level
respirator if ventilation is
inadequate or dust is

generated.

NIOSH Approved

Hand Protection

Chemical-resistant gloves are

required.

General Laboratory Practice

Operational Plan for Safe Handling

A systematic approach is essential for safely managing N-Boc-3-aminophenylacetic Acid

from receipt to disposal.

Step-by-Step Handling Protocol:

e Receiving and Storage:

o Upon receipt, carefully inspect the container for any signs of damage or leaks.

o Verify that the container is correctly labeled.

o Store in a cool, dry, and well-ventilated area away from incompatible materials.
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o Keep the container tightly sealed when not in use.

e Preparation and Use:

o Always handle this compound in a well-ventilated area, preferably within a chemical fume
hood, particularly when working with its solid form to prevent dust inhalation.

o Avoid generating dust during weighing and preparation.

o Ensure all necessary PPE is correctly worn before handling the chemical.
Spill and Exposure Response
In the event of a spill or exposure, immediate and appropriate action is critical.

Emergency Procedures:

Incident Response Protocol

In case of a spill, avoid breathing the dust. Wear
Spill appropriate PPE, cover the spill with an inert
i
P absorbent material, and collect it in a sealed

container for disposal.

Immediately rinse eyes cautiously with water for
several minutes. Remove contact lenses if

Eye Contact ) o
present and easy to do so. Continue rinsing and

seek medical attention.

) Wash the affected skin with plenty of water. If
Skin Contact o . .
skin irritation occurs, seek medical advice.

Move the person to fresh air and keep them
Inhalation comfortable for breathing. Call a poison center

or doctor if you feel unwell.

) If swallowed, immediately call a poison center or
Ingestion .
doctor. Rinse mouth.
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Waste Disposal Plan

Proper disposal of N-Boc-3-aminophenylacetic Acid and contaminated materials is crucial to
prevent environmental contamination and ensure regulatory compliance.

Disposal Protocol:

Waste Type Disposal Procedure

Collect all waste, including unused product and
Unused Product and Contaminated Lab contaminated items (e.g., gloves, absorbent
Supplies paper), in a designated and clearly labeled

hazardous waste container.

Use a chemically resistant and sealable
Containerization container for waste collection. Keep the

container closed except when adding waste.

Dispose of the hazardous waste through a
_ _ licensed environmental disposal service. Adhere
Final Disposal )
to all local, state, and federal regulations for

chemical waste disposal.

Experimental Workflow

The following diagram illustrates the logical workflow for the safe handling of N-Boc-3-
aminophenylacetic Acid.

 To cite this document: BenchChem. [Personal protective equipment for handling N-Boc-3-
aminophenylacetic Acid]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b053512#personal-protective-equipment-for-handling-
n-boc-3-aminophenylacetic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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